Einecs 264-943-1
Overview
Description
Einecs 264-943-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.
Preparation Methods
The preparation methods for Einecs 264-943-1 involve specific synthetic routes and reaction conditions. Industrial production methods typically include the use of advanced chemical synthesis techniques to ensure high purity and yield. The exact synthetic routes and reaction conditions can vary depending on the desired application and the scale of production .
Chemical Reactions Analysis
Einecs 264-943-1 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
Einecs 264-943-1 has a wide range of scientific research applications In chemistry, it is used as a reagent in various chemical reactions and synthesis processes In biology, it is utilized in studies involving cellular processes and molecular interactionsIn industry, it is used in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of Einecs 264-943-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .
Comparison with Similar Compounds
Einecs 264-943-1 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include amyl nitrite, bismuth tetroxide, and mercurous oxide . What sets this compound apart is its unique chemical structure and specific applications in various fields. Its distinct properties make it a valuable compound for scientific research and industrial use.
Properties
CAS No. |
64554-82-1 |
|---|---|
Molecular Formula |
Sm2Zr17 |
Molecular Weight |
1851.5 g/mol |
IUPAC Name |
samarium;zirconium |
InChI |
InChI=1S/2Sm.17Zr |
InChI Key |
BZFLVPBQTNTPIO-UHFFFAOYSA-N |
Canonical SMILES |
[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Zr].[Sm].[Sm] |
Origin of Product |
United States |
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